3-Amino-2,4-dichloropyridine

• IUPAC Name: 2,4-dichloropyridin-3-amine
• InChI: InChI=1S/C5H4Cl2N2/c6-3-1-2-9-5(7)4(3)8/h1-2H,8H2
• InChI Key: ZSJYSZWQVCWDQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Cl)N)Cl
• Molecular Formula: C5H4Cl2N2
• DSSTOX Substance ID: DTXSID60431811
• Molecular Weight: 163.00 g/mol
• CAS RN: 173772-63-9

Description

3-Amino-2,4-dichloropyridine is a compound of interest in the synthesis of various chemical structures and materials due to its reactive chloro and amino groups. Its chemical structure allows for a wide range of reactions, making it a versatile precursor in organic synthesis and materials science.

Synthesis Analysis

The synthesis of this compound derivatives and related compounds involves multiple steps, including oxidative decarboxylation, iodination, and condensation reactions. A method described for the synthesis of related pyrrolidines and piperidines involves oxidative decarboxylation-beta-iodination of alpha-amino acid carbamates or amides, indicating a pathway that could be adapted for this compound synthesis (Boto et al., 2001). Additionally, an improved large-scale synthesis of 2-Amino-4-chloropyridine, a related compound, suggests potential methodologies for efficiently synthesizing this compound (Gudmundsson et al., 1997).

Molecular Structure Analysis

Molecular structure analysis of compounds related to this compound, such as 4-amino-2,6-dialkylamino-pyridines, provides insights into the steric and electronic effects influencing their chemical behavior. These analyses are crucial for understanding the reactivity and potential applications of this compound (Menichincheri et al., 2003).

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including substitution, addition, and cyclization, due to its reactive amino and chloro groups. Studies on similar compounds reveal the potential for creating complex structures through domino reactions, indicating the versatility of this compound in synthetic chemistry (Miliutina et al., 2018).

Physical Properties Analysis

The physical properties of this compound, such as melting point, boiling point, and solubility, are essential for its handling and application in various reactions. While specific studies on this compound were not found, analyses of related compounds can provide a basis for predicting its physical behavior.

Chemical Properties Analysis

The chemical properties of this compound, including acidity, basicity, and reactivity with various reagents, are critical for its application in synthesis. Research on analogous compounds, such as various amino-pyridines, helps in understanding the reactivity patterns and stability of this compound under different conditions (Krishnakumar et al., 2006).

Scientific Research Applications

• Synthesis of Polychlorinated Aminopyridines : An efficient synthesis method for 2-amino-4-chloropyridine was developed, which was then used to prepare 2-amino-4,5-dichloropyridine and 2-amino-3,4-dichloropyridine. These compounds have potential uses in various chemical syntheses (Gudmundsson et al., 1997).

• Stille Couplings : The reactivity and regioselectivity of 3-substituted 2,4-dichloropyridines in Pd-catalyzed cross-couplings were studied. It was found that the presence of an amino group at the 3-position significantly affects the overall reactivity and selectivity (Datta Khoje & Gundersen, 2011).

• Metabolism of Phosphodiesterase Inhibitors : The metabolism of a specific phosphodiesterase IV inhibitor was studied, revealing the formation of 4-amino-3,5-dichloropyridine as a metabolite. A method for quantifying this compound in rat and mouse plasma was developed, which is essential for understanding the metabolic pathways of such drugs (Cassidy et al., 2000).

• Vibrational Spectroscopy Analysis : The vibrational spectra of 4-amino-2,6-dichloropyridine were analyzed using density functional theory calculations. This study is important for understanding the molecular structure and properties of such compounds (Krishnakumar et al., 2006).

• Protonation Studies of Aminopyridines : The protonation behavior of various amino-pyridines, including 4-aminopyridine, was investigated using NMR spectroscopy. Such studies are crucial for understanding the chemical behavior of these compounds in different environments (Beltrame et al., 2002).

• Copper(II) Complexes : The synthesis, structure, and magnetic properties of copper(II) complexes containing 2-amino-3,5-dichloropyridine were studied. These findings are significant in the field of coordination chemistry (Shortsleeves et al., 2009).

Safety and Hazards

“3-Amino-2,4-dichloropyridine” is classified as a hazardous substance. It has the hazard statements H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

While the future directions for “3-Amino-2,4-dichloropyridine” are not explicitly mentioned in the retrieved sources, it’s worth noting that the synthesis and development of new energetic materials continue to focus on new heterocyclic compounds with high densities, high heats of formation, and good detonation properties. This suggests that “this compound” and its derivatives could potentially be explored further in this context.

Synthesis routes and methods

Procedure details

2,4-Dichloro-3-nitropyridine c (2.058 g, 10.7 mmol) was dissolved in HOAc (10 mL) under nitrogen. Iron powder (1.9191 g, 34.4 mmol) was added. The sample was heated at 40° C. for two hours. The reaction mixture was poured onto ice and then NaHCO3 was added to give a neutral solution. The sample was extracted with EtOAc (3×100 mL). The EtOAc extracts were washed with saturated NaHCO3 (1×100 mL). The combined aqueous layers were back extracted once with 100 mL EtOAc. The combined EtOAc extracts were dried over MgSO4, filtered, and concentrated to give 3-amino-2-4-dichloropyridine d (1.510 g, 9.26 mmol, 87%).